Cas no 39736-41-9 (1,4-Benzenediol, 2,5-di-1H-pyrazol-1-yl-)

• Product Name: 1,4-Benzenediol, 2,5-di-1H-pyrazol-1-yl-
• CAS No: 39736-41-9
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 1514678
• Update Time: 2024-08-24

1,4-Benzenediol, 2,5-di-1H-pyrazol-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2,5-di-1H-pyrazol-1-yl-

• Inchi： 1S/C12H10N4O2/c17-11-8-10(16-6-2-4-14-16)12(18)7-9(11)15-5-1-3-13-15/h1-8,17-18H
• InChI Key： NEKFXNXCGBONEV-UHFFFAOYSA-N
• SMILES： C1(O)=CC(N2C=CC=N2)=C(O)C=C1N1C=CC=N1

Computed Properties

• Exact Mass: 242.0805

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 466.9±45.0 °C(Predicted)
• PSA: 76.1
• pka: 8.33±0.48(Predicted)